Cas no 1705901-74-1 (methyl 2-(3-methanesulfonylpyrrolidine-1-carbonyl)benzoate)

• Product Name: methyl 2-(3-methanesulfonylpyrrolidine-1-carbonyl)benzoate
• CAS No: 1705901-74-1
• Molecular Formula: C₁₄H₁₇NO₅S
• Molecular Weight: 311.353482961655
• CID: 6182558
• PubChem ID: 90587001

methyl 2-(3-methanesulfonylpyrrolidine-1-carbonyl)benzoate Properties

Names and Identifiers

• methyl 2-(3-methanesulfonylpyrrolidine-1-carbonyl)benzoate
• methyl 2-(3-methylsulfonylpyrrolidine-1-carbonyl)benzoate
• methyl 2-(3-(methylsulfonyl)pyrrolidine-1-carbonyl)benzoate
• F6435-4801
• 1705901-74-1
• AKOS024879498

• InChIKey： ACKGPXAGBGOMDC-UHFFFAOYSA-N
• Inchi： 1S/C14H17NO5S/c1-20-14(17)12-6-4-3-5-11(12)13(16)15-8-7-10(9-15)21(2,18)19/h3-6,10H,7-9H2,1-2H3
• SMILES： S(C)(C1CN(C(C2C=CC=CC=2C(=O)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 311.08274382g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 311.08274382g/mol
• Heavy Atom Count: 21
• Complexity: 510
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters